molecular formula C7H5FN2O B1367791 4-Fluoro-1,2-benzoxazol-3-amine CAS No. 904815-05-0

4-Fluoro-1,2-benzoxazol-3-amine

Cat. No. B1367791
CAS RN: 904815-05-0
M. Wt: 152.13 g/mol
InChI Key: YYCPEUWXNKDHQE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Fluoro-1,2-benzoxazol-3-amine is a chemical compound with the molecular formula C7H5FN2O . It has a molecular weight of 152.13 . This compound is a powder at room temperature .


Molecular Structure Analysis

The InChI code for 4-Fluoro-1,2-benzoxazol-3-amine is 1S/C7H5FN2O/c8-4-2-1-3-5-6(4)10-7(9)11-5/h1-3H,(H2,9,10) . This indicates the presence of a fluorine atom (F), a nitrogen atom (N), and an oxygen atom (O) in the molecule .


Chemical Reactions Analysis

While specific chemical reactions involving 4-Fluoro-1,2-benzoxazol-3-amine are not detailed in the search results, benzoxazole derivatives in general have been used as starting materials for different mechanistic approaches in drug discovery .


Physical And Chemical Properties Analysis

4-Fluoro-1,2-benzoxazol-3-amine is a powder at room temperature . It has a molecular weight of 152.13 .

Scientific Research Applications

Antibacterial Agents

4-Fluoro-1,2-benzoxazol-3-amine: derivatives have been explored for their potential as antibacterial agents. A study detailed the synthesis of N-substituted 6-fluoro-3-(piperidin-4-yl)-1,2-benzoxazole derivatives, which showed antibacterial activity against Staphylococcus aureus at certain concentrations . This suggests that modifications of the 4-fluoro-1,2-benzoxazol-3-amine structure could lead to new antibacterial drugs.

Alzheimer’s Disease Treatment

The compound’s derivatives are noted for being selective inhibitors of the enzyme acetylcholinesterase (AChE) , which is a target for Alzheimer’s disease treatment. The inhibition of AChE can potentially slow the disease’s progression, making these derivatives valuable for pharmaceutical research .

Antipsychotic Medication Intermediates

One of the significant applications of 4-fluoro-1,2-benzoxazol-3-amine is as an intermediate in the synthesis of paliperidone , an antipsychotic medication. Paliperidone is the primary active metabolite of risperidone, used to treat schizophrenia .

Analgesic and Anticonvulsant Activities

Isoxazole derivatives, which include the 4-fluoro-1,2-benzoxazol-3-amine scaffold, have been found to exhibit analgesic and anticonvulsant activities. This makes them candidates for the development of new pain relief and seizure control medications .

Anticancer Research

The structural framework of isoxazole, which includes 4-fluoro-1,2-benzoxazol-3-amine, has been associated with anticancer activities. Research into these derivatives could lead to novel treatments for various types of cancer .

Serotonergic and Dopaminergic Receptor Affinity

Compounds containing the isoxazole ring, such as 4-fluoro-1,2-benzoxazol-3-amine, have shown affinity for serotonergic and dopaminergic receptors. This property is crucial for developing drugs that target psychiatric disorders .

Synthesis of Fluorescent Probes

The photophysical properties of 4-fluoro-1,2-benzoxazol-3-amine derivatives make them suitable for the synthesis of novel fluorescent probes. These probes can be used in biochemical and medical imaging to track biological processes .

Chemical Synthesis and Drug Design

The compound serves as a versatile building block in chemical synthesis. Its reactivity allows for the creation of a wide range of derivatives, each with potential applications in drug design and development.

Safety and Hazards

The safety information for 4-Fluoro-1,2-benzoxazol-3-amine includes several hazard statements: H302, H315, H319, H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 .

properties

IUPAC Name

4-fluoro-1,2-benzoxazol-3-amine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H5FN2O/c8-4-2-1-3-5-6(4)7(9)10-11-5/h1-3H,(H2,9,10)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YYCPEUWXNKDHQE-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC2=C(C(=C1)F)C(=NO2)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H5FN2O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID50586243
Record name 4-Fluoro-1,2-benzoxazol-3-amine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50586243
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

152.13 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-Fluoro-1,2-benzoxazol-3-amine

CAS RN

904815-05-0
Record name 4-Fluoro-1,2-benzoxazol-3-amine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50586243
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Synthesis routes and methods

Procedure details

4.00 g (35.65 mmol) of potassium tert-butoxide and 2.60 g (34.64 mmol) of acetohydroxamic acid are dissolved in 50 ml of dry dimethylformamide and stirred at room temperature for 45 minutes. After the addition of 3.30 g (23.72 mmol) of 2,6-difluorobenzonitrile, the mixture is stirred at 50° C. for 16 hours. The mixture is concentrated under reduced pressure, and the residue is dissolved in dichloromethane and washed with water. After drying and concentration of the organic phase, 3.2 g of a yellow resin are obtained, which, according to 1H NMR, is about 85% pure.
Quantity
4 g
Type
reactant
Reaction Step One
Quantity
2.6 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
reactant
Reaction Step One
Quantity
3.3 g
Type
reactant
Reaction Step Two

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
4-Fluoro-1,2-benzoxazol-3-amine
Reactant of Route 2
Reactant of Route 2
Reactant of Route 2
4-Fluoro-1,2-benzoxazol-3-amine
Reactant of Route 3
4-Fluoro-1,2-benzoxazol-3-amine
Reactant of Route 4
4-Fluoro-1,2-benzoxazol-3-amine
Reactant of Route 5
Reactant of Route 5
4-Fluoro-1,2-benzoxazol-3-amine
Reactant of Route 6
Reactant of Route 6
4-Fluoro-1,2-benzoxazol-3-amine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.